N-phenyl-2-(1-piperidinyl)acetamide

• IUPAC Name: N-phenyl-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C13H18N2O/c16-13(11-15-9-5-2-6-10-15)14-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,14,16)
• InChI Key: WFECYQKJNWJCBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H18N2O
• DSSTOX Substance ID: DTXSID30196925
• Molecular Weight: 218.29 g/mol
• CAS RN: 4671-97-0

Description

N-phenyl-2-(1-piperidinyl)acetamide, commonly known as NPPA, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. NPPA is a white crystalline powder that is soluble in water and has a molecular weight of 236.3 g/mol. In

Mechanism of Action

The exact mechanism of action of NPPA is not fully understood. However, it is believed to act by inhibiting the reuptake of neurotransmitters such as serotonin, norepinephrine, and dopamine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in an analgesic effect.
Biochemical and Physiological Effects:
NPPA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. NPPA has also been shown to reduce the production of reactive oxygen species, which can cause oxidative damage to cells. Additionally, NPPA has been shown to increase the expression of growth factors, such as brain-derived neurotrophic factor, which can promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NPPA in lab experiments is its wide range of potential applications. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties, making it useful in a variety of experimental settings. Additionally, NPPA is relatively easy to synthesize and can be obtained in large quantities.
One of the limitations of using NPPA in lab experiments is its potential toxicity. While NPPA has been shown to be relatively safe at low doses, high doses can cause adverse effects such as seizures and respiratory depression. Additionally, NPPA has been shown to have a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is relatively small.

Future Directions

There are a number of future directions for research on NPPA. One area of interest is the development of new analogs of NPPA that may have improved efficacy and safety profiles. Additionally, further research is needed to fully understand the mechanism of action of NPPA and its potential applications in various fields of scientific research. Finally, more studies are needed to determine the optimal dosing and administration of NPPA for different conditions.

Synthesis Methods

NPPA can be synthesized via the reaction of phenylacetic acid with piperidine in the presence of acetic anhydride and sulfuric acid. The reaction produces NPPA as a white crystalline solid with a yield of approximately 70%.

Scientific Research Applications

NPPA has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. NPPA has also been studied for its potential use as a local anesthetic and as a treatment for neuropathic pain.